3,4-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate

• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol
• IUPAC Name: (3,4-dimethylphenyl) 5-methyl-1-phenylpyrazole-4-carboxylate
• InChI: InChI=1S/C19H18N2O2/c1-13-9-10-17(11-14(13)2)23-19(22)18-12-20-21(15(18)3)16-7-5-4-6-8-16/h4-12H,1-3H3
• InChI Key: SUBWWMILQQVJSQ-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)OC(=O)C2=C(N(N=C2)C3=CC=CC=C3)C)C

Description

3,4-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate, also known as DPPC, is a synthetic compound that has gained significant interest in the scientific community for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. DPPC is a pyrazole derivative that exhibits unique biochemical and physiological effects, making it a promising candidate for further research and development.

Mechanism of Action

The mechanism of action of 3,4-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate involves its ability to scavenge free radicals and inhibit the production of reactive oxygen species (ROS). It also inhibits the activity of various enzymes involved in the inflammatory response, such as cyclooxygenase (COX), lipoxygenase (LOX), and nitric oxide synthase (NOS).
Biochemical and Physiological Effects:
3,4-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate exhibits various biochemical and physiological effects, including antioxidant, anti-inflammatory, and neuroprotective properties. It also exhibits antitumor activity and has been shown to inhibit the proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

3,4-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate has several advantages for lab experiments, including its simple synthesis method, low cost, and easy availability. However, it also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research and development of 3,4-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate, including:
1. Further investigation of its anticancer activity and potential use in cancer therapy.
2. Development of novel formulations and delivery methods to improve its solubility and bioavailability.
3. Investigation of its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
4. Investigation of its potential use as a natural preservative in the food industry.
5. Investigation of its potential use in the development of novel materials, such as polymers and nanoparticles.
Conclusion:
In conclusion, 3,4-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate is a promising compound with potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. It exhibits unique biochemical and physiological effects, making it a promising candidate for further research and development. Further investigation of its properties and potential applications may lead to the development of novel therapies and materials.

Synthesis Methods

The synthesis of 3,4-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate involves the reaction between 3,4-dimethylphenylhydrazine and ethyl 2-oxo-4-phenylbutanoate under acidic conditions. The product is then purified through recrystallization to obtain a pure form of 3,4-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate. The synthesis method is relatively simple and can be scaled up for large-scale production.

Scientific Research Applications

3,4-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate has shown potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. It exhibits potent antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.